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CAS No.: 54352-39-5
Cat. No.: B1227284
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Executive Summary

This technical guide provides a comprehensive toxicological profile of 3,3,5-
trimethylcyclohexanol (TMCH) and its structurally related derivatives (e.g., esters, ethers).
Widely utilized in the fragrance and specialty chemical industries, these compounds exhibit a
distinct safety profile characterized by low acute systemic toxicity but moderate local irritation
potential.

Key Safety Verdict:

¢ Systemic Toxicity: Low.[1] NOAELSs for repeated dose toxicity typically range between 150—
300 mg/kg bw/day.

+ Genotoxicity: Consistently negative in both bacterial (Ames) and mammalian (in vitro
micronucleus) assays.

o Local Effects: Classified as Skin Irritant (Category 2) and Eye Irritant (Category 2A).
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o Metabolic Fate: Rapidly absorbed and metabolized via Phase | oxidation (alcohol
dehydrogenase) and Phase Il conjugation (glucuronidation), facilitating efficient urinary
excretion.

Chemical Identity & Physicochemical Baseline

Understanding the toxicity of TMCH derivatives requires a grounding in their physicochemical
behavior. The core structure is a cyclohexane ring substituted with three methyl groups,
creating steric bulk that influences metabolic access.

Table 1: Physicochemical Properties of Key TMCH Derivatives

3,3,5- 3,3,5-Trimethylcyclohexyl
Property .
Trimethylcyclohexanol Acetate
CAS Number 116-02-9 67859-96-5
Molecular Weight 142.24 g/mol 184.28 g/mol
) Solid/Liquid (Isomer o
Physical State Liquid
dependent)
Log Kow (Octanol/Water) ~2.6-3.2 ~4.1
Vapor Pressure ~0.17 mmHg (25°C) Moderate Volatility
- Low in water; Soluble in ) N
Solubility Lipophilic

alcohols/oils

Isomeric Considerations: TMCH exists as a mixture of cis and trans isomers. The cis isomer
(axial hydroxyl) is often more sterically hindered, potentially slowing Phase | oxidation
compared to the trans isomer.

Toxicokinetics and Metabolism (ADME)
Absorption & Distribution

Due to their lipophilic nature (LogP > 2.5) and low molecular weight, TMCH derivatives are
rapidly absorbed via the gastrointestinal tract and skin. Following oral administration, peak
plasma concentrations are typically reached within 1-2 hours. Distribution is generalized to
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lipid-rich tissues but does not show significant bioaccumulation due to rapid metabolic
clearance.

Metabolic Pathways

The metabolism of TMCH derivatives follows a classic xenobiotic clearance pathway.

e Hydrolysis (for Esters): Derivatives like TMCH-acetate are rapidly hydrolyzed by
carboxylesterases in the plasma and liver to release the free alcohol (TMCH).

e Phase | Oxidation: The secondary alcohol group is oxidized by Alcohol Dehydrogenase
(ADH) to the corresponding ketone (dihydroisophorone). Alternatively, Cytochrome P450
enzymes (CYP450) may hydroxylate the ring or methyl groups.

o Phase Il Conjugation: The hydroxyl groups (parent or metabolite) undergo glucuronidation
(via UGTSs) or sulfation, rendering them water-soluble for excretion.

Visualization: Metabolic Fate of TMCH
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Caption: Predicted metabolic pathway of TMCH derivatives showing hydrolysis, Phase |
oxidation/hydroxylation, and Phase Il glucuronidation leading to excretion.

Toxicological Profile
Acute Toxicity

The acute toxicity hazard is low.[1] Deaths in animal studies occur only at massive doses,
typically associated with non-specific CNS depression (narcosis) common to volatile solvents.
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Table 2: Acute Toxicity Data Summary

Endpoint Species Result (Value) GHS Classification
Oral LD50 Rat 2,800 mg/kg Not Classified / Cat 5
Dermal LD50 Rabbit > 2,000 mg/kg Not Classified
) Acute Tox. 4
Inhalation LC50 Rat ~11.6 mg/L (4h) ]
(Inhalation)

Irritation and Sensitization

o Skin Irritation: 3,3,5-TMCH is a moderate skin irritant.[2] Prolonged occlusion can cause
erythema and edema.

o Eye Irritation: Classified as a Category 2A irritant. Direct contact induces corneal opacity and
iritis, which are generally reversible within 7-14 days.

¢ Sensitization: Extensive testing (e.g., Local Lymph Node Assay - LLNA, Human RIPT) on
TMCH and its acetate derivative has demonstrated no skin sensitization potential.

Repeated Dose Toxicity (Sub-chronic)

In 28-day and 90-day oral toxicity studies (OECD 407/408), the primary target organ at high
doses is the liver (adaptive hypertrophy) and kidney (in male rats, likely alpha-2u-globulin
nephropathy, which is not relevant to humans).

 NOAEL (Rat, Oral): ~150 — 300 mg/kg bw/day.

o Critical Effects: Increased liver weight, hepatocellular hypertrophy (adaptive).

Genotoxicity

The genotoxic potential is negligible.
o Ames Test (OECD 471): Negative with/without S9 activation.

e In Vitro Micronucleus (OECD 487): Negative.
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e Conclusion: TMCH derivatives are non-mutagenic and non-clastogenic.

Experimental Protocols

To ensure reproducibility and adherence to GLP standards, the following protocols are adapted
for the specific physical properties of TMCH derivatives.

Protocol A: 28-Day Repeated Dose Oral Toxicity
(Adapted OECD 407)

Objective: Determine the NOAEL and identify target organs. Rationale: Corn oil is selected as
the vehicle due to the lipophilicity of TMCH.

o Test System: Wistar or Sprague-Dawley Rats (5/sex/group).

e Dose Selection:

[¢]

Vehicle Control: Corn Oil (4 mL/kg).

[¢]

Low Dose: 50 mg/kg (Expected No Effect).[3]

[e]

Mid Dose: 150 mg/kg.[3]

o

High Dose: 450 mg/kg (Expected MTD based on acute data).

o Administration: Oral gavage, daily for 28 days.

e Observations:

o Daily clinical signs (focus on sedation/narcosis post-dosing).

o Weekly body weight and food consumption.

o Functional Observational Battery (FOB) in week 4.

o Pathology:

o Gross necropsy.
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o Histopathology: Focus on Liver (centrilobular hypertrophy) and Kidney (hyaline droplets).

o Self-Validation: The high dose must elicit some sign of toxicity (e.g., <10% BW loss or liver
weight increase) to ensure the MTD was challenged.

Protocol B: In Vitro Micronucleus Test (OECD 487)

Objective: Assess clastogenicity and aneugenicity.
e Cell Line: CHO (Chinese Hamster Ovary) or human lymphocytes.
e Treatment:
o Short treatment (4h) +/- S9 metabolic activation.
o Continuous treatment (24h) - S9.
o Concentration Range: Up to 10 mM or cytotoxicity limit (55% + 5% cytotoxicity).
» Cytotoxicity Measure: Relative Population Doubling (RPD) or Replication Index (RI).
e Analysis: Score 2,000 binucleated cells per concentration for micronuclei (MN).

 Criteria for Positive: Statistically significant increase in MN frequency > historical negative
control limits.

Integrated Testing Strategy (ITS)

For new derivatives, a tiered approach reduces animal usage while maximizing data quality.
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New TMCH Derivative
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Caption: Tiered testing strategy for TMCH derivatives, prioritizing in silico/in vitro screening
before in vivo confirmation.

Environmental Impact

While human toxicity is low, environmental stewardship is critical.
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e Aquatic Toxicity: TMCH derivatives are often classified as Harmful to aquatic life with long-
lasting effects (H412).[4][5]

» Biodegradability: Most simple esters and the parent alcohol are readily biodegradable
(OECD 301 series), mitigating long-term persistence.

e Bioaccumulation: Despite LogP > 3, rapid metabolism prevents significant bioconcentration
in aquatic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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